N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H17NO4/c20-17(13-5-6-15-16(9-13)23-11-22-15)19-10-18(21)8-7-12-3-1-2-4-14(12)18/h1-6,9,21H,7-8,10-11H2,(H,19,20)
• InChI Key: NWHNEOAOFUJSGG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C21)(CNC(=O)C3=CC4=C(C=C3)OCO4)O
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

The compound is a complex organic molecule that likely contains an indene and a benzo[d][1,3]dioxole group. Indene is a polycyclic hydrocarbon composed of a benzene ring fused with a cyclopentene. Benzo[d][1,3]dioxole is a type of aromatic ether.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized using various methods such as grinding, stirring, and ultrasound irradiation.

Scientific Research Applications

I have conducted several searches to find detailed scientific research applications for the compound N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide, but unfortunately, there seems to be limited information available on this specific compound’s applications.

Anti-schistosomicidal Activity

Benzodioxole nucleus has been utilized in drug discovery for various biological activities, including anti-schistosomicidal potential.

Antiepileptic Properties

Derivatives of benzodioxole have been explored for their antiepileptic effects.

Analgesic Effects

Some benzodioxole derivatives have shown analgesic potentials.

Antituberculosis Activity

There is potential for benzodioxole derivatives in antituberculosis treatments.

Antimicrobial Potentials

These compounds have been studied for their antimicrobial effects against various bacteria.

Root Growth Promotion

In agricultural research, some benzodioxole derivatives have been identified as auxin receptor agonists acting as root growth promoters.

Anticancer Efficacy

Certain benzodioxol derivatives have shown compelling in vitro anticancer efficacy and safety for normal cells, suggesting a need for further in vivo assessment.

Antidiabetic Drug Development

The potential of benzodioxol derivatives as candidates for future development of synthetic antidiabetic drugs has been highlighted.

Future Directions

Future research could focus on the synthesis and characterization of this compound, as well as exploration of its potential biological activities. Given the biological activities observed in similar compounds, it may be worthwhile to investigate its potential as a therapeutic agent.